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Compound of Interest

Compound Name: aluminum(lll) sulfide

Cat. No.: B12063053

Introduction to Aluminum Sulfide Polymorphs

Aluminum sulfide (AlI2S3) is a chemical compound that exists in several crystalline forms, with
the alpha (a) and beta ([3) phases being the most commonly encountered hexagonal structures.
[1] These polymorphs exhibit a wurtzite-like crystal structure, where the fundamental difference
lies in the arrangement of lattice vacancies.[1] The aluminum cations (Al3*) occupy tetrahedral
holes within a hexagonally close-packed framework of sulfide anions (S27).[1] The a-Al2S3
phase is the most stable form at room temperature.[1]

Crystallographic Data

The crystallographic data for a-Al2S3 and B-Al2S3 are summarized in the tables below for
direct comparison.

Table 1: Crystal Structure and Lattice Parameters

Parameter o-Al2S3 B-Al2S3
Crystal System Hexagonal Hexagonal
Space Group P 61 P 6smc
Lattice Constant a 6.423 A 3.579 A
Lattice Constant ¢ 17.83 A 5.829 A
Cell Volume 637.3 A3 64.5 A3
Formula Units (2) 6 2/3
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Note: Data for a-Al2S3 is from the Materials Project entry mp-2654, and for 3-Al2S3 from
Wikipedia, which references older literature.

Table 2: Atomic Coordinates for a-Al2S3

The atomic positions for a-Al2S3 with space group P 61 are provided below. In this structure,
there are two distinct aluminum sites and three distinct sulfur sites.

Wyckoff
Atom X y z
Symbol
All 6a 0.657859 0.010443 0.549519
Al2 6a 0.699733 0.005882 0.183931
S1 6a 0.340216 0.343550 0.348284
S2 6a 0.665934 0.958098 0.040316
S3 6a 0.652829 0.698936 0.495302

Source: Materials Project, mp-2654

Detailed atomic coordinates for 3-Al2S3 are not readily available in recent literature, reflecting
its nature as a higher temperature phase that is less extensively characterized than the stable
a-form.

Experimental Protocols
Synthesis of a-Al2S3

The synthesis of 0-Al2S3 is typically achieved through a direct and highly exothermic reaction
between aluminum and sulfur powders.

Materials:
e Aluminum powder (100 mesh)

e Sulfur powder
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e Quartz tube
e Furnace
Procedure:

» Stoichiometric amounts of aluminum and sulfur powders are thoroughly mixed in an inert
atmosphere to prevent oxidation. The balanced chemical equation for this synthesis reaction
is: 2Al + 3S - AlSs.

e The mixture is placed in a quartz tube, which is then evacuated and sealed.

e The sealed tube is heated in a furnace. The reaction is highly exothermic, and the
temperature can exceed 1100 °C.[1]

» After the reaction is complete, the tube is allowed to cool down slowly to room temperature.
The resulting product is the stable a-Al2S3 phase.

Phase Transformation to 3-Al2S3

The -Al2S3 phase is obtained by annealing the a-Al2S3 phase at elevated temperatures.
Materials:

e 0-Al2S3 powder

e High-temperature furnace

 Inert gas supply (e.g., Argon)

Procedure:

e Asample of a-Al2S3 powder is placed in a crucible suitable for high-temperature
applications.

e The crucible is placed in a tube furnace.

e The furnace is purged with an inert gas, such as argon, to prevent oxidation of the aluminum
sulfide.
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o The sample is heated to several hundred degrees Celsius. The precise temperature for the
phase transition to 3-Al2S3 is in the range of 600-800°C.

e The sample is held at this temperature for a sufficient duration to ensure complete phase
transformation.

o The sample is then cooled. The cooling rate may influence the resulting microstructure.

Characterization

X-ray diffraction (XRD) is the primary technique used to identify and differentiate between the a
and B phases of Al2S3. The distinct space groups and lattice parameters of the two phases
result in unique diffraction patterns.

Phase Relationship and Transformation

The relationship between a-Al2S3 and 3-Al2S3 is a temperature-driven phase transition. The a-
phase is the thermodynamically stable form at lower temperatures, while the B-phase is formed
upon heating. This transformation is reversible, although quenching from high temperatures
might retain the 3-phase metastably at room temperature.

Phase Transformation of Al2S3

0-AI2S3
(Hexagonal, P 61)

[Annealing (Several hundred °CYCooling

B-Al2S3
(Hexagonal, P 6smc)

Click to download full resolution via product page
Caption: Phase transition diagram for a-Al2S3 and 3-Al2S3.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis and
characterization of a-Al2S3 and its transformation to [3-Al2S3.
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Synthesis and Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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